Cas no 112018-26-5 (D-\u200bAspartic acid diethyl ester hydrochloride)

• Product Name: D-\u200bAspartic acid diethyl ester hydrochloride
• CAS No: 112018-26-5
• MF: C₈H₁₅NO₄^.HCl
• MW: 225.66994
• MDL: MFCD11225843
• CID: 1036682
• PubChem ID: 12416467
• Update Time: 2025-05-19

D-\u200bAspartic acid diethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Diethyl 2-aminosuccinate hydrochloride
• (R)-Diethyl 2-aminosuccite hydrochloride
• diethyl (2R)-2-aminobutanedioate,hydrochloride
• H-D-ASP(OET)-OET·HCL
• D-Asp-Oet.2Hcl
• D-Aspartic Acid diet
• D-Aspartic Acid diethyl ester hydrochloride
• CS-0151876
• diethyl (2R)-2-aminobutanedioate;hydrochloride
• AKOS016844230
• (R)-Diethyl 2-aminosuccinate hydrochloride (H-D-Asp(OEt)-OEt.HCl)
• H-D-Asp(OEt)-OEt.HCl
• DS-14329
• (R)-Diethyl2-aminosuccinatehydrochloride
• MFCD11225843
• DTXSID80497272
• (r)-aspartic acid diethyl ester hydrochloride
• Diethyl D-aspartate hydrochloride
• Diethyl D-aspartate--hydrogen chloride (1/1)
• (R)-diethyl 2-aminosuccinate HCl
• 112018-26-5
• D-\u200bAspartic acid diethyl ester hydrochloride

• MDL： MFCD11225843
• Inchi： InChI=1S/C8H15NO4.ClH/c1-3-12-7(10)5-6(9)8(11)13-4-2;/h6H,3-5,9H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： AJOXZAAREAYBQR-FYZOBXCZSA-N
• SMILES： CCOC(=O)C[C@H](C(=O)OCC)N.Cl

Computed Properties

• Exact Mass: 225.07688
• Monoisotopic Mass: 225.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-\u200bAspartic acid diethyl ester hydrochloride

Recent Advances in the Study of D-Aspartic Acid Diethyl Ester Hydrochloride (CAS: 112018-26-5)

D-Aspartic acid diethyl ester hydrochloride (CAS: 112018-26-5) is a derivative of D-aspartic acid, a non-proteinogenic amino acid that plays a crucial role in various biochemical processes. Recent studies have highlighted its significance in neurobiology, endocrinology, and pharmacology, particularly in the modulation of neurotransmitter systems and hormone secretion. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of interest in recent research is the role of D-aspartic acid diethyl ester hydrochloride in the regulation of NMDA receptors. Studies have demonstrated that this compound can act as a modulator of NMDA receptor activity, which is implicated in learning, memory, and synaptic plasticity. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding mechanisms of this compound to the receptor, providing insights into its potential as a therapeutic agent for neurological disorders.

In addition to its neurological effects, D-aspartic acid diethyl ester hydrochloride has been investigated for its impact on endocrine function. Recent findings suggest that it may influence the release of luteinizing hormone (LH) and testosterone, making it a candidate for the treatment of hormonal imbalances. Animal studies have shown promising results, with significant increases in testosterone levels observed following administration of the compound. These findings have sparked interest in its potential applications in sports medicine and androgen deficiency therapies.

The synthesis and characterization of D-aspartic acid diethyl ester hydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of high-purity batches of the compound, which is essential for both research and clinical applications. Analytical techniques such as HPLC and mass spectrometry have been employed to ensure the quality and consistency of the synthesized product, addressing previous challenges related to impurities and stability.

Despite these promising developments, challenges remain in the clinical translation of D-aspartic acid diethyl ester hydrochloride. Issues such as bioavailability, pharmacokinetics, and potential side effects need to be thoroughly investigated. Ongoing preclinical studies are exploring various formulations and delivery methods to optimize its therapeutic efficacy. Furthermore, regulatory considerations will play a critical role in determining the future of this compound in medical applications.

In conclusion, D-aspartic acid diethyl ester hydrochloride (CAS: 112018-26-5) represents a compound of significant interest in the fields of neuroscience and endocrinology. Recent research has shed light on its mechanisms of action and potential therapeutic benefits, paving the way for future studies. As the scientific community continues to explore its applications, this compound may emerge as a valuable tool in the treatment of neurological and hormonal disorders.